2-Bromo-5-ethoxybenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of “2-Bromo-5-methoxybenzoic acid” involves dissolving m-methoxybenzoic acid in a halogenated hydrocarbon solvent, and carrying out bromination reaction with a bromination reagent under the action of a bromination initiator, a cocatalyst, and sulfuric acid .
Molecular Structure Analysis
The molecular formula of “2-Bromo-5-methoxybenzoic acid” is C8H7BrO3. It has an average mass of 231.043 Da and a monoisotopic mass of 229.957855 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-5-methoxybenzoic acid” include a density of 1.6±0.1 g/cm3, a boiling point of 337.8±27.0 °C at 760 mmHg, and a melting point of 157-159 °C (lit.) .
Scientific Research Applications
Synthesis and Chemical Reactions
2-Bromo-5-ethoxybenzoic acid serves as a versatile intermediate in the synthesis of complex organic molecules. For instance, it has been utilized in the preparation of biaryl carboxylic acids, which are important for the functionalization of indole C-H bonds. This process involves the use of 2-arylbenzoic acids as proton shuttles in the direct arylation of indoles, highlighting the compound's role in facilitating selective chemical transformations (Jing-Jing Pi et al., 2018). Furthermore, the compound has been implicated in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline derivatives, showcasing its utility in constructing nitrogen-containing heterocycles, which are prevalent in many pharmaceutical agents (N. Pokhodylo & M. Obushak, 2019).
Material Science and Engineering
In the field of material science, this compound is used as a building block for the development of advanced materials. A study demonstrated its role in the synthesis of zinc phthalocyanine derivatives, which are notable for their high singlet oxygen quantum yield. These compounds are significant in photodynamic therapy applications, underscoring the material's potential in medical treatments and diagnostics (M. Pişkin et al., 2020).
Antioxidant Properties
Research on marine red algae Rhodomela confervoides has led to the isolation of bromophenol derivatives, which include compounds structurally related to this compound. These derivatives have demonstrated potent radical scavenging activity, indicative of their potential as natural antioxidants in food and pharmaceutical industries (Ke-kai Li et al., 2012). Such findings suggest the broader implications of this compound and its derivatives in enhancing oxidative stability and extending the shelf life of products.
Safety and Hazards
properties
IUPAC Name |
2-bromo-5-ethoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-2-13-6-3-4-8(10)7(5-6)9(11)12/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBUYOTVVBBQADZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301309498 | |
Record name | 2-Bromo-5-ethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301309498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120890-75-7 | |
Record name | 2-Bromo-5-ethoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120890-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-5-ethoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301309498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 2-bromo-5-ethoxy | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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